3-(benzoylamino)-N-(2-furylmethyl)benzamide

• IUPAC Name: 3-benzamido-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H16N2O3/c22-18(20-13-17-10-5-11-24-17)15-8-4-9-16(12-15)21-19(23)14-6-2-1-3-7-14/h1-12H,13H2,(H,20,22)(H,21,23)
• InChI Key: JPCASFCINCOBEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

3-(Benzoylamino)-N-(2-furylmethyl)benzamide is a chemical compound that has been studied in various contexts, including its synthesis, crystal structure, and potential biological activities.

Synthesis Analysis

Several methods have been developed for the synthesis of benzamide derivatives, including 3-(benzoylamino)-N-(2-furylmethyl)benzamide. Keggin heteropolyacids have been used as environmentally benign catalysts for the synthesis of related compounds under microwave irradiations at solvent-free conditions (Ighilahriz-Boubchir et al., 2017).

Molecular Structure Analysis

The molecular structure of benzamide derivatives has been extensively analyzed using techniques like X-ray diffraction, IR, NMR, and UV-Vis spectroscopy. Studies have shown that these compounds often crystallize as hydrogen-bonded dimers facilitated by interactions involving amide and carbonyl moieties (Kranjc et al., 2012).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, contributing to their diverse properties. For instance, the reaction of ethyl 3-(benzoylamino)-5-chloro-1H-indole-2-carboxylate with hydrazine hydrate leads to the formation of debenzoylated hydrazide, illustrating the reactivity of such compounds (Cucek & Verček, 2008).